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Abstract

4-(dipropylamino)benzaldehyde is a substituted aromatic aldehyde of significant interest in
chemical synthesis and materials science. Its molecular architecture, featuring an electron-
donating dipropylamino group and an electron-withdrawing aldehyde function, gives rise to
unique chemical reactivity and photophysical properties. This guide provides an in-depth
analysis of its molecular structure, physicochemical properties, synthesis, and diverse
applications, with a focus on its utility for researchers, scientists, and professionals in drug

development.

Part 1: Core Molecular and Physical Attributes

A thorough understanding of the fundamental properties of 4-(dipropylamino)benzaldehyde is
essential for its effective application in research and development.

1.1 Molecular Structure and Identity
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The structure of 4-(dipropylamino)benzaldehyde is characterized by a benzene ring

substituted at the para position with a formyl group (-CHO) and a dipropylamino group |-

N(CH2CH2CHs)z]. This arrangement establishes a "push-pull" electronic system that influences

its chemical behavior and spectroscopic properties.

Chemical Formula: C13H1aNOJ[1][2]

CAS Number: 613-28-5[1][3]

1.2 Molecular Weight

SMILES: CCCN(CCC)clccce(C=0)ccl[3][4]

IUPAC Name: 4-(dipropylamino)benzaldehyde[3]

InChl Key: HDOZLDYBGNJMMZ-UHFFFAOY SA-N[4][5]

Accurate molecular weight is critical for stoichiometric calculations in synthetic protocols and

quantitative analyses.

Property Value Source
] PubChem[1][3], Santa Cruz
Molecular Weight 205.30 g/mol )
Biotechnology[2]
Monoisotopic Mass 205.146664230 Da PubChem|[3]

1.3 Physicochemical Properties

The physical and chemical properties of 4-(dipropylamino)benzaldehyde dictate its handling,

storage, and application in various experimental setups.

Property Value
Appearance Solid
Boiling Point 205 °C

Storage Temperature

Room Temperature
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This data is compiled from publicly available chemical databases and supplier information.

Part 2: Synthesis and Characterization Protocols

The synthesis of 4-(dipropylamino)benzaldehyde can be achieved through established
organic chemistry methodologies. Its structural confirmation and purity are assessed using
standard analytical techniques.

2.1 Synthetic Strategy: Vilsmeier-Haack Formylation

A prevalent method for the synthesis of 4-(dipropylamino)benzaldehyde is the Vilsmeier-
Haack reaction. This involves the formylation of an electron-rich aromatic compound, N,N-
dipropylaniline, using a Vilsmeier reagent, which is typically generated from phosphorus
oxychloride and a substituted amide like N,N-dimethylformamide (DMF).

Conceptual Workflow of Vilsmeier-Haack Synthesis
Caption: Vilsmeier-Haack synthesis of 4-(dipropylamino)benzaldehyde.
Detailed Experimental Protocol:

o Vilsmeier Reagent Formation: In a flask equipped for inert atmosphere operation, cool N,N-
dimethylformamide (DMF) in an ice bath. Slowly add phosphorus oxychloride (POCIs) while
maintaining the temperature below 10 °C.

» Addition of Substrate: To the freshly prepared Vilsmeier reagent, add N,N-dipropylaniline
dropwise, ensuring the reaction temperature is controlled.

» Reaction Progression: Allow the mixture to warm to room temperature and stir for several
hours. Monitor the reaction's progress using thin-layer chromatography (TLC).

o Workup: Carefully pour the reaction mixture into a beaker of crushed ice and neutralize with
an aqueous solution of a base, such as sodium hydroxide, until alkaline.

« Isolation and Purification: Collect the precipitated crude product by filtration. Purify the
product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column
chromatography on silica gel.
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2.2 Structural Verification

The identity and purity of the synthesized 4-(dipropylamino)benzaldehyde are confirmed
using a combination of spectroscopic methods:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR spectra will
provide detailed information about the proton and carbon environments, respectively,
confirming the presence of the aldehyde, aromatic, and dipropylamino moieties.

« Infrared (IR) Spectroscopy: A characteristic strong absorption band for the aldehyde carbonyl
(C=0) stretch is expected in the region of 1670-1700 cm~1.

e Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak
corresponding to the compound's molecular weight, confirming its elemental composition.

Part 3: Scientific and Industrial Applications

The distinct chemical properties of 4-(dipropylamino)benzaldehyde make it a valuable
compound in several areas of research and industry.

3.1 Aldehyde Dehydrogenase Inhibition

4-(dipropylamino)benzaldehyde is recognized as a potent and reversible inhibitor of
aldehyde dehydrogenases (ALDHSs).[1][2] Specifically, it has shown greater potency than the
commonly used ALDH inhibitor 4-(diethylamino)benzaldehyde (DEAB) against mouse and
human ALDHL.[6] This inhibitory activity is a critical aspect of its application in cancer research,
particularly in studies involving cancer stem cells where ALDH activity is often upregulated.[6]

3.2 Intermediate in Chemical Synthesis

This compound serves as a versatile intermediate in the synthesis of more complex molecules.
[7] Its aldehyde group can readily undergo condensation reactions, such as the formation of
Schiff bases, which is a foundational step in the creation of various pharmaceuticals and
agrochemicals.[7][8]

3.3 Development of Dyes and Fluorescent Probes

4-(dipropylamino)benzaldehyde is a precursor in the synthesis of dyes and fluorescent
compounds.[7] The electron-donating and -withdrawing groups within the molecule create a
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system capable of intramolecular charge transfer, a property that is harnessed in the design of
solvatochromic dyes and fluorescent probes sensitive to their local environment.

Logical Flow of Application in Synthesis

Caption: Synthetic utility of 4-(dipropylamino)benzaldehyde.

3.4 Materials Science

The electronic properties of 4-(dipropylamino)benzaldehyde and its derivatives are of interest
in materials science for the development of nonlinear optical (NLO) materials.[7] The significant
intramolecular charge transfer can lead to high hyperpolarizabilities, a desirable characteristic
for NLO applications.

Conclusion

4-(dipropylamino)benzaldehyde is a multifaceted chemical compound with a well-defined
molecular structure and a range of valuable physicochemical properties. Its utility as a potent
ALDH inhibitor, a versatile synthetic intermediate, and a precursor for functional materials
underscores its importance in both academic and industrial research. This guide has provided
a comprehensive overview of its key characteristics and applications, serving as a foundational
resource for scientists and developers in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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